Cas no 2705763-29-5 (Phenol, 3-​ethyl-​2-​fluoro-​4-​iodo-)

• Product Name: Phenol, 3-​ethyl-​2-​fluoro-​4-​iodo-
• CAS No: 2705763-29-5
• MF: C₈H₈FIO
• MW: 266.05
• CID: 5077548
• Update Time: 2025-06-12

Phenol, 3-​ethyl-​2-​fluoro-​4-​iodo- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-​ethyl-​2-​fluoro-​4-​iodo-

• Inchi： 1S/C8H8FIO/c1-2-5-6(10)3-4-7(11)8(5)9/h3-4,11H,2H2,1H3
• InChI Key： WDOSAEJSEGTJJV-UHFFFAOYSA-N
• SMILES： C1C=C(C(CC)=C(F)C=1O)I

Additional information on Phenol, 3-​ethyl-​2-​fluoro-​4-​iodo-

Comprehensive Analysis of Phenol, 3-ethyl-2-fluoro-4-iodo- (CAS No. 2705763-29-5) and Its Applications

The chemical compound Phenol, 3-ethyl-2-fluoro-4-iodo- (CAS No. 2705763-29-5) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This fluorinated and iodinated phenol derivative stands out for its versatility, making it a subject of interest for researchers and industry professionals alike. In this article, we delve into the molecular characteristics, synthesis methods, and emerging uses of this compound, while also addressing common queries and trending topics in the field.

One of the key features of Phenol, 3-ethyl-2-fluoro-4-iodo- is its halogen-substituted aromatic ring, which enhances its reactivity and stability under various conditions. The presence of both fluorine and iodine atoms in the molecule opens up avenues for selective functionalization, a property highly sought after in medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a building block for bioactive molecules, particularly in the development of targeted therapies and imaging agents.

In the context of sustainable chemistry, researchers are exploring greener synthesis routes for Phenol, 3-ethyl-2-fluoro-4-iodo- to minimize environmental impact. Questions like "How can halogenated phenols be synthesized sustainably?" or "What are the catalytic methods for introducing fluorine and iodine into aromatic systems?" are frequently searched in academic and industrial forums. These inquiries reflect the growing demand for eco-friendly alternatives in chemical manufacturing.

Another trending topic is the role of Phenol, 3-ethyl-2-fluoro-4-iodo- in advanced materials. Its ability to form stable complexes with metals and polymers has sparked interest in applications such as organic electronics and sensors. For instance, its incorporation into conductive polymers could lead to innovations in flexible electronics, a field that has seen exponential growth due to the rise of wearable technology.

From a regulatory perspective, the compound's safety profile and handling guidelines are often discussed. While it is not classified as a hazardous substance, proper laboratory practices are essential to ensure safe usage. Searches related to "storage conditions for iodinated phenols" or "analytical techniques for halogenated compounds" indicate a strong interest in practical aspects of working with this chemical.

In summary, Phenol, 3-ethyl-2-fluoro-4-iodo- (CAS No. 2705763-29-5) is a multifaceted compound with promising applications across multiple industries. Its structural uniqueness, combined with the growing emphasis on sustainability and innovation, positions it as a valuable subject for ongoing research. By addressing both scientific and practical considerations, this article aims to provide a holistic understanding of this intriguing molecule.